5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

• IUPAC Name: 5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C18H23N3O3/c1-3-17-9-19-11-18(4-2,16(17)22)12-20(10-17)15(19)13-7-5-6-8-14(13)21(23)24/h5-8,15H,3-4,9-12H2,1-2H3
• InChI Key: OMAOQWWJLFXQEG-UHFFFAOYSA-N
• Canonical SMILES: CCC12CN3CC(C1=O)(CN(C2)C3C4=CC=CC=C4[N+](=O)[O-])CC
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one, also known as DETDDO, is a chemical compound that belongs to the class of tricyclic antidepressants. It has been extensively studied for its potential use in scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one is not fully understood, but it is believed to involve its binding to sigma receptors. Sigma receptors are involved in a range of physiological processes, including neurotransmitter release, ion channel activity, and gene expression. By binding to sigma receptors, 5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one may modulate these processes and thereby exert its pharmacological effects.
Biochemical and Physiological Effects
5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to increase the levels of various neurotransmitters, including dopamine, norepinephrine, and serotonin, in the brain. It has also been shown to increase the expression of certain genes involved in neuroprotection and synaptic plasticity. In addition, 5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one for lab experiments is its high potency and selectivity for sigma receptors. This makes it a useful tool for studying the physiological and pharmacological effects of sigma receptor activation. However, one limitation of 5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one is its relatively low water solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one. One area of interest is its potential use in the treatment of neurological disorders, particularly depression, anxiety, and neuropathic pain. Further studies are needed to elucidate its mechanism of action and to determine its efficacy and safety in humans. Another area of interest is its potential use as a tool for studying sigma receptors and their role in various physiological processes. Future research may also focus on developing new analogs of 5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one with improved pharmacological properties and selectivity for sigma receptors.

Scientific Research Applications

5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to bind to sigma receptors, which are present in the central nervous system and are involved in various physiological processes. Sigma receptors have been implicated in a range of neurological disorders, including depression, anxiety, and schizophrenia. 5,7-diethyl-2-(2-nitrophenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been shown to have antidepressant and anxiolytic effects in animal models, and it has also been investigated for its potential use in the treatment of neuropathic pain.